3-(7-Methoxy-2-phenyl-1H-indol-3-yl)propanoic acid

• IUPAC Name: 3-(7-methoxy-2-phenyl-1H-indol-3-yl)propanoic acid
• InChI: InChI=1S/C18H17NO3/c1-22-15-9-5-8-13-14(10-11-16(20)21)17(19-18(13)15)12-6-3-2-4-7-12/h2-9,19H,10-11H2,1H3,(H,20,21)
• InChI Key: GKDADBFAAHXDPR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1NC(=C2CCC(=O)O)C3=CC=CC=C3
• Molecular Formula: C18H17NO3
• Molecular Weight: 295.3 g/mol

Description

“3-(7-Methoxy-2-phenyl-1H-indol-3-yl)propanoic acid” is a compound with the CAS Number: 2137749-58-5. It has a molecular weight of 295.34. The compound is a type of indolyl carboxylic acid and derivative, which means it contains a carboxylic acid chain linked to an indole ring.

Physical And Chemical Properties Analysis

The compound is a powder at room temperature. More detailed physical and chemical properties are not available in the retrieved sources.

Scientific Research Applications

Anti-inflammatory and Analgesic Activities

Some indole derivatives have shown anti-inflammatory and analgesic activities, which could be compared with known drugs such as indomethacin and celecoxib.

Plant Growth Regulation

Indole-3-acetic acid, a derivative of indole, is a plant hormone that promotes cell elongation in plant stems.

Therapeutic Value in Alzheimer’s Disease

3-Indolepropionic acid has been studied for its potential therapeutic value in treating Alzheimer’s disease.

Anti-HIV Activity

Indolyl and oxochromenyl xanthenone derivatives have been reported for their molecular docking studies as an anti-HIV-1.

Cancer Treatment

Indole derivatives have been explored for their application in treating cancer cells.

Antimicrobial Activity

These compounds have also been studied for their activity against microbes.

Treatment of Various Disorders

Indoles are being investigated for their properties in treating different types of disorders in the human body.

Medicinal Applications with Metal Complexes

The combination of indole with transitional metals in organic scaffolds may represent an important factor in developing effective medicinal agents.

Safety and Hazards

The compound has been assigned the GHS07 pictogram, with the signal word "Warning". Hazard statements include H315, H319, H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Mechanism of Action

Target of Action

It is known that indole derivatives, which this compound is a part of, play a significant role in cell biology . They bind with high affinity to multiple receptors, which can be helpful in developing new useful derivatives .

Mode of Action

Indole derivatives are known to interact with their targets, leading to various changes that contribute to their biological activities .

Biochemical Pathways

Indole derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc . These activities suggest that indole derivatives may affect a variety of biochemical pathways.

Result of Action

Indole derivatives are known to have diverse biological activities and have an immeasurable potential to be explored for newer therapeutic possibilities .